Cas no 57880-28-1 (2-chloro-6,8,9-trimethyl-9H-purine)

• Product Name: 2-chloro-6,8,9-trimethyl-9H-purine
• CAS No: 57880-28-1
• MF: C₈H₉ClN₄
• MW: 196.63685965538
• CID: 5617478
• PubChem ID: 83831279
• Update Time: 2023-09-07

2-chloro-6,8,9-trimethyl-9H-purine Chemical and Physical Properties

Names and Identifiers

• 57880-28-1
• 2-chloro-6,8,9-trimethyl-9H-purine
• EN300-28797589

• Inchi： 1S/C8H9ClN4/c1-4-6-7(12-8(9)10-4)13(3)5(2)11-6/h1-3H3
• InChI Key： BLTSUXNBKFJPPW-UHFFFAOYSA-N
• SMILES： ClC1=NC(C)=C2C(=N1)N(C)C(C)=N2

Computed Properties

• Exact Mass: 196.0515740g/mol
• Monoisotopic Mass: 196.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų